Cas no 1874965-73-7 (2-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-amine)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-amine
• CAS No: 1874965-73-7
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 5969742
• PubChem ID: 165642735
• Update Time: 2025-05-21

2-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-amine
• EN300-1930321
• 1874965-73-7
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-1-amine

• Inchi： 1S/C11H13F4N/c1-10(2,6-16)8-4-3-7(5-9(8)12)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： HTTUBCHEQLDOGH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(C)(C)CN

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-1-amine

Compound CAS No. 1874965-73-7: 2-(2-Fluoro-4-(Trifluoromethyl)Phenyl)-2-Methylpropan-1-Amine

The compound with CAS No. 1874965-73-7, commonly referred to as 2-(2-fluoro-4-(trifluoromethyl)phenyl)-2-methylpropan-1-amine, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a fluoro-substituted aromatic ring and a trifluoromethyl group, making it a valuable component in modern chemical synthesis and pharmaceutical research.

Recent advancements in the field of organic chemistry have highlighted the importance of fluorinated aromatic compounds like this one. The presence of the fluoro group at the 2-position of the phenyl ring introduces electronic effects that enhance the compound's reactivity and stability. Additionally, the trifluoromethyl group at the 4-position further modulates the electronic properties, making this compound a versatile building block for synthesizing complex molecules.

One of the most notable applications of 2-(2-fluoro-4-(trifluoromethyl)phenyl)-2-methylpropan-1-amine is in the development of novel pharmaceutical agents. Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. Its ability to participate in various nucleophilic and electrophilic reactions makes it an ideal candidate for medicinal chemistry applications.

Moreover, this compound has shown potential in materials science. The combination of fluorinated groups and amine functionality provides opportunities for creating advanced materials with tailored properties. For instance, it can be used as a precursor for synthesizing polymers or high-performance adhesives, where its unique electronic and structural features contribute to enhanced performance.

In terms of synthesis, 2-(2-fluoro-4-(trifluoromethyl)phenyl)-2-methylpropan-1-amine is typically prepared through a multi-step process involving aromatic substitution reactions and amine functionalization. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce environmental impact. The use of catalytic methods and green chemistry principles has emerged as a promising approach to streamline production.

The chemical stability of this compound is another area of interest. Due to its fluorinated substituents, it exhibits resistance to hydrolysis and oxidation under mild conditions, which is advantageous for long-term storage and transportation. However, under harsher conditions, such as high temperatures or strong acids/bases, decomposition pathways may occur, releasing byproducts that require careful handling.

From an environmental perspective, understanding the fate and behavior of 2-(2-fluoro-4-(trifluoromethyl)phenyl)-2-methylpropan-1-amine in natural systems is crucial. Studies have shown that its fluorinated groups can influence its bioaccumulation potential and degradation pathways. Efforts are ongoing to develop sustainable methods for its disposal and recycling, ensuring minimal environmental impact.

In conclusion, CAS No. 1874965-73-7, or 2-(2-fluoro-4-(trifluoromethyl)phenyl)-2-methylpropan-1-amine, stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, versatile reactivity, and wide-ranging applications make it a cornerstone in contemporary research and industry. As advancements continue to unfold, this compound will undoubtedly play an even more pivotal role in shaping future innovations across multiple disciplines.